Cas no 477551-31-8 (N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide)

• Product Name: N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide
• CAS No: 477551-31-8
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 6123369
• PubChem ID: 4646219
• Update Time: 2025-10-29

N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide
• N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-3-pentoxybenzamide
• F0882-0108
• N-[4-(4-NITROPHENYL)-1,3-THIAZOL-2-YL]-3-(PENTYLOXY)BENZAMIDE
• 477551-31-8
• AKOS024601444
• N-(4-(4-nitrophenyl)thiazol-2-yl)-3-(pentyloxy)benzamide

• Inchi： 1S/C21H21N3O4S/c1-2-3-4-12-28-18-7-5-6-16(13-18)20(25)23-21-22-19(14-29-21)15-8-10-17(11-9-15)24(26)27/h5-11,13-14H,2-4,12H2,1H3,(H,22,23,25)
• InChI Key： KPSBPZKEGOONRB-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1NC(C1=CC=CC(=C1)OCCCCC)=O

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 125Ų

Additional information on N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide

Comprehensive Overview of N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide (CAS No. 477551-31-8)

N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide, identified by its CAS No. 477551-31-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both nitrophenyl and pentyloxy functional groups in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide features a thiazole ring linked to a benzamide moiety, which is further substituted with a 4-nitrophenyl group and a pentyloxy chain. This arrangement is critical for its potential interactions with biological targets. Recent studies have highlighted its relevance in the development of enzyme inhibitors and receptor modulators, particularly in the context of inflammatory diseases and metabolic disorders. These applications align with current trends in drug discovery, where small-molecule therapeutics are increasingly sought after for their precision and efficacy.

One of the most frequently searched questions regarding this compound is its synthetic pathway. The synthesis of N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide typically involves multi-step organic reactions, including condensation and amination processes. Researchers often optimize these steps to improve yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's solubility and stability under various conditions are also topics of interest, as they influence its suitability for in vitro and in vivo assays.

In the context of drug discovery, N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide has been explored for its potential to modulate key signaling pathways. For instance, its ability to interact with kinase enzymes has been investigated, given the growing demand for kinase inhibitors in oncology and immunology. Additionally, its electrophilic properties make it a candidate for covalent binding studies, a hot topic in modern medicinal chemistry. These aspects are particularly relevant to researchers focusing on personalized medicine and targeted therapies.

Another area of interest is the compound's potential role in neurodegenerative disease research. With the rising prevalence of conditions like Alzheimer's disease and Parkinson's disease, there is a surge in searches for compounds that can cross the blood-brain barrier and exhibit neuroprotective effects. While N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide is still under investigation, preliminary data suggest its relevance in modulating oxidative stress and inflammatory markers in neuronal cells.

From a commercial perspective, the demand for high-purity research chemicals like N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide has increased, driven by the expansion of contract research organizations (CROs) and academic laboratories. Suppliers often highlight its analytical standards and custom synthesis options to cater to diverse research needs. This aligns with the broader trend of outsourcing in the pharmaceutical industry, where specialized compounds are sourced for preclinical studies.

In summary, N-4-(4-nitrophenyl)-1,3-thiazol-2-yl-3-(pentyloxy)benzamide (CAS No. 477551-31-8) represents a promising candidate in the realm of medicinal chemistry and drug development. Its unique structural features and potential biological activities make it a valuable tool for researchers addressing some of the most pressing challenges in healthcare and biotechnology. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the search for innovative therapeutic solutions.